Cas no 577-56-0 (2-Acetylbenzoic acid)
2-Acetylbenzoic acid (CAS 577-56-0) is an organic compound featuring both acetyl and carboxylic acid functional groups on a benzene ring. This versatile intermediate is widely used in pharmaceutical and fine chemical synthesis, particularly in the production of heterocyclic compounds and active pharmaceutical ingredients (APIs). Its bifunctional structure allows for selective reactivity, enabling applications in condensation, cyclization, and derivatization reactions. The compound exhibits good solubility in common organic solvents, facilitating its use in multi-step synthetic processes. With a well-defined melting point and stability under standard conditions, 2-acetylbenzoic acid is a reliable reagent for research and industrial applications requiring precise molecular modifications.
2-Acetylbenzoic acid structure
Product Name:2-Acetylbenzoic acid
CAS No:577-56-0
MF:C9H8O3
MW:164.158022880554
MDL:MFCD00002475
CID:38442
PubChem ID:68474
Update Time:2025-10-29
2-Acetylbenzoic acid Chemical and Physical Properties
Names and Identifiers
-
- 2-Acetylbenzoic acid
- 3-Hydroxy-3-methylphthalide
- Acetophenone-2-carboxylic acid~3-Hydroxy-3-methylphthalide
- o-Acetylbenzoic Acid
- 1-carboxy-2-methylcarbonylbenzene
- 2'-Acetophenonecarboxylic Acid
- Acetophenone-2-carboxylic acid
- acetylbenzoic acid
- Benzoic acid,2-acetyl
- Acetophenone-2'-carboxylic acid
- [ "" ]
- Benzoic acid, 2-acetyl-
- 2-Acetylbenzoicacid
- 2-AcetYl-Benzoic Acid
- Benzoic acid, acetyl-
- QDAWXRKTSATEOP-UHFFFAOYSA-N
- Methyl Phenyl Ketone-O-Carboxylic Acid
- o-acetyl-benzoic acid
- 2- acetylbenzoic acid
- 2-acetyl benzoic acid
- 2'-carboxyacetophenone
- NSC-407680
- EN300-25493
- CS-0017379
- AC-24657
- SCHEMBL286653
- SY010556
- NS00033780
- MFCD00002475
- 577-56-0
- DTXSID00206404
- AI3-22133
- FT-0610972
- 2-Acetylbenzoic acid, 99%
- FS-2418
- A8221
- Q-101990
- EINECS 209-413-2
- Z57158791
- CHEMBL3629240
- AKOS000266853
- A1075
- CK2176
- 2-(1'-oxoethyl)benzoic acid
- BDBM50129079
- NSC 407680
- NSC407680
- STK397360
- 2-acetylbenzoate
- DTXCID60128895
- FA05086
- 209-413-2
- HY-N1717
-
- MDL： MFCD00002475
- Inchi： 1S/C9H8O3/c1-6(10)7-4-2-3-5-8(7)9(11)12/h2-5H,1H3,(H,11,12)
- InChI Key： QDAWXRKTSATEOP-UHFFFAOYSA-N
- SMILES： O=C(C)C1C=CC=CC=1C(=O)O
- BRN： 1210557
Computed Properties
- Exact Mass: 164.04700
- Monoisotopic Mass: 164.047344
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 12
- Rotatable Bond Count: 2
- Complexity: 198
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: 2
- XLogP3: 0.8
- Topological Polar Surface Area: 54.4
Experimental Properties
- Color/Form: Powder
- Density: 1.2132 (rough estimate)
- Melting Point: 115-117 °C (lit.)
- Boiling Point: 251.61°C (rough estimate)
- Flash Point: 174.448°C
- Refractive Index: 1.5380 (estimate)
- Water Partition Coefficient: Soluble in Dichloromethane and Ethyl Acetate. Slightly soluble in water.
- PSA: 54.37000
- LogP: 1.58740
- Solubility: Soluble in ethanol and hot water, slightly soluble in water
- FEMA: 3249
2-Acetylbenzoic acid Security Information
-
Symbol:
- Prompt：warning
- Signal Word：Warning
- Hazard Statement： H315-H319
- Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
- Hazardous Material transportation number：NONH for all modes of transport
- WGK Germany：3
- Hazard Category Code： R36/37/38
- Safety Instruction： S37/39-S26
-
Hazardous Material Identification：
- Safety Term：S26;S37/39
- Risk Phrases：R36/37/38
- Storage Condition：Sealed in dry,Room Temperature(BD7624)
2-Acetylbenzoic acid Customs Data
- HS CODE：29183000
- Customs Data：
China Customs Code:
2918300090Overview:
2918300090 Other aldehydes or ketones without other oxy carboxylic acids(Including anhydrides\Acyl halide\Peroxides, peroxyacids and derivatives of this tax number). VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%
Declaration elements:
Product Name, component content, use to
Summary:
2918300090 other carboxylic acids with aldehyde or ketone function but without other oxygen function, their anhydrides, halides, peroxides, peroxyacids and their derivatives.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:6.5%.General tariff:30.0%
2-Acetylbenzoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Fluorochem | 047880-10g |
2-Acetylbenzoic acid |
577-56-0 | 95+% | 10g |
￡23.00 | 2022-03-01 | |
| Fluorochem | 047880-25g |
2-Acetylbenzoic acid |
577-56-0 | 95+% | 25g |
￡54.00 | 2022-03-01 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | A107226-25g |
2-Acetylbenzoic acid |
577-56-0 | 98% | 25g |
¥276.90 | 2023-09-04 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | A107226-250g |
2-Acetylbenzoic acid |
577-56-0 | 98% | 250g |
¥1517.90 | 2023-09-04 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | A107226-5g |
2-Acetylbenzoic acid |
577-56-0 | 98% | 5g |
¥69.90 | 2023-09-04 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | A107226-100g |
2-Acetylbenzoic acid |
577-56-0 | 98% | 100g |
¥728.90 | 2023-09-04 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | A107226-50g |
2-Acetylbenzoic acid |
577-56-0 | 98% | 50g |
¥455.90 | 2023-09-04 | |
| Chemenu | CM159902-25g |
2-Acetylbenzoic acid |
577-56-0 | 95% | 25g |
$133 | 2021-06-16 | |
| Chemenu | CM159902-100g |
2-Acetylbenzoic acid |
577-56-0 | 95% | 100g |
$393 | 2021-06-16 | |
| SHANG HAI YI EN HUA XUE JI SHU Co., Ltd. | R031051-100g |
2-Acetylbenzoic acid |
577-56-0 | 98% | 100g |
￥885 | 2024-05-22 |
2-Acetylbenzoic acid Suppliers
Amadis Chemical Company Limited
Gold Member
Audited Supplier
(CAS:577-56-0)2-Acetylbenzoic acid
Order Number:A8221
Stock Status:in Stock
Quantity:500g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 05:15
Price ($):427.0
Email:sales@amadischem.com
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier
(CAS:577-56-0)2-Acetylbenzoic Acid, ≥ 97.0%
Order Number:LE14652;LE2468694
Stock Status:in Stock
Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Friday, 20 June 2025 12:11
Price ($):discuss personally
Email:18501500038@163.com
2-Acetylbenzoic acid Related Literature
-
1. Diverse privileged N-polycyclic skeletons accessed from a metal-free cascade cyclization reactionWenzhong Li,Yu Wang,Huijing Qi,Ran Shi,Jiazhu Li,Si Chen,Xin-Ming Xu,Wei-Li Wang Org. Biomol. Chem. 2021 19 8086
-
2. Reactions of 3-acetyltropolone methyl ethers with guanidine and amidinesZhong-Tian Jin,Kimiaki Imafuku,Hisashi Matsumura J. Chem. Soc. Perkin Trans. 1 1982 1037
-
3. 754. Interaction between carbonyl groups and biologically essential substituents. Part VI. A study of intramolecular carbonyl–amide interaction in a series of optically active 3-oxoacylamidesF. Bergel,Margaret A. Peutherer J. Chem. Soc. 1964 3973
-
4. Solvent effects on circular dichroism induced in aroylarenecarboxylic acids by optically active aminesNiichiro Tokura,Toshikazu Nagai,Shunsuke Takenaka,Takumi Oshima J. Chem. Soc. Perkin Trans. 2 1974 337
-
5. Pd/C-catalyzed dehydrogenation of 2-cinnamoylbenzoic acids to 3-benzylidene-3H-isochroman-1,4-dionesDejun Yang,Xuan Ji,Jie Zhang,Chenyang Zhang,Mingfei Li,Jin Li,Renhua Liu Chem. Commun. 2018 54 7774
Related Categories
- Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
- Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones
- Solvents and Organic Chemicals Organic Compounds Acids/Esters
- Solvents and Organic Chemicals Organic Compounds Alcohol/Ether
577-56-0 (2-Acetylbenzoic acid) Related Products
- 1146-91-4(Benzoic acid,2-benzoyl-3-methyl-)
- 58657-19-5(Benzoic acid, 2-acetyl-3-methyl-)
- 67897-32-9(1,4-Benzenedicarboxylic acid, 2,5-diacetyl-)
- 142354-70-9(Benzoic acid, 2-(3-ethylbenzoyl)-)
- 847802-80-6(1,2,4-Benzenetricarboxylic acid, 5-(4-methylbenzoyl)-)
- 393516-78-4(2-Methyl-3-acetylbenzoic acid)
- 67897-33-0(1,3-Benzenedicarboxylic acid, 4,6-diacetyl-)
- 111385-66-1(2-(2,3,4,5,6-Pentamethylbenzoyl)benzoic acid)
- 93940-26-2(1,2-Benzenedicarboxylic acid, acetyl- (9CI))
- 85-52-9(2-Benzoylbenzoic acid)
Recommended suppliers
Amadis Chemical Company Limited
(CAS:577-56-0)2-Acetylbenzoic acid
Purity:99%
Quantity:500g
Price ($):427.0
Tiancheng Chemical (Jiangsu) Co., Ltd
(CAS:577-56-0)2-Acetylbenzoic Acid, ≥ 97.0%
Purity:99%/99%
Quantity:25KG,200KG,1000KG/25KG,200KG,1000KG
Price ($):Inquiry/Inquiry